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Compound of Interest

Compound Name: Symphytine

Cat. No.: B1681198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Symphytine is a pyrrolizidine alkaloid (PA) found in various plant species, most notably in

comfrey (Symphytum officinale). Due to the potential for hepatotoxicity, genotoxicity, and

carcinogenicity associated with unsaturated pyrrolizidine alkaloids, the accurate and sensitive

analysis of Symphytine in complex matrices is of significant importance for quality control of

herbal products, toxicological studies, and drug development.[1][2] This document provides

detailed application notes and protocols for the extraction and quantification of Symphytine, as

well as an overview of its metabolic activation and toxicity pathway.

Quantitative Data Summary
The following table summarizes the performance of a validated Ultra-High-Performance Liquid

Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) method for the quantitative

analysis of pyrrolizidine alkaloids, including Symphytine, in various food matrices.[3]
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Parameter Tea Honey Milk

Limit of Detection

(LOD)
0.015–0.75 µg/kg 0.015–0.75 µg/kg 0.015–0.75 µg/kg

Limit of Quantification

(LOQ)
0.05–2.5 µg/kg 0.05–2.5 µg/kg 0.05–2.5 µg/kg

Average Recovery 67.6–107.6% 64.5–103.4% 65.2–112.2%

Intra-day Precision

(RSD)
< 15% < 15% < 15%

Inter-day Precision

(RSD)
< 15% < 15% < 15%

Experimental Protocols
Extraction of Symphytine from Plant Material (e.g.,
Comfrey Root)
This protocol is adapted from methods described for the extraction of phytochemicals from

Symphytum officinale root.[4][5]

Materials:

Dried and finely ground comfrey root powder

95% Ethanol

Distilled water

Reflux apparatus

Filtration system (e.g., Whatman No. 1 filter paper)

Rotary evaporator

Procedure:
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Weigh 10 g of dried, ground comfrey root powder and place it into a round-bottom flask.

Add 100 mL of 95% ethanol to the flask.

Set up the reflux apparatus and heat the mixture to boiling. Continue the extraction under

reflux for 60 minutes.

Allow the mixture to cool to room temperature and then filter the extract to separate the solid

plant material from the liquid.

Repeat the extraction of the plant residue with another 100 mL of 95% ethanol to ensure

exhaustive extraction.

Combine the ethanolic extracts.

The remaining plant residue can be further extracted with distilled water (2 x 100 mL) under

reflux for 60 minutes to isolate more polar compounds.

Concentrate the combined extracts using a rotary evaporator at a temperature not exceeding

50°C to obtain a crude extract containing Symphytine.

The crude extract can be further purified using solid-phase extraction (SPE) or other

chromatographic techniques prior to analysis.

Analysis of Symphytine by UHPLC-MS/MS
This protocol is based on a validated method for the analysis of pyrrolizidine alkaloids in food

matrices.

Instrumentation:

UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source.

Chromatographic Conditions:

Column: A suitable C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).
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Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to separate Symphytine from other matrix components. For

example: 0-1 min, 5% B; 1-8 min, 5-95% B; 8-10 min, 95% B; 10-10.1 min, 95-5% B; 10.1-12

min, 5% B.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

Mass Spectrometry Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions for Symphytine need to be

determined using a standard.

Source Parameters: Optimize source parameters such as capillary voltage, source

temperature, and gas flows for maximum sensitivity.
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Caption: Experimental workflow for Symphytine analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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